Cas no 2228746-77-6 (2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one)

2,2,2-Trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one is a fluorinated pyridine derivative characterized by its trifluoromethyl ketone functional group. This compound exhibits notable stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the methoxy and methyl substituents on the pyridine ring enhances its electronic properties, facilitating selective transformations. Its trifluoromethyl group contributes to improved lipophilicity and metabolic stability, which are advantageous in drug design. The compound’s well-defined structure and high purity ensure consistent performance in synthetic applications, particularly in the development of bioactive molecules. It is commonly utilized in cross-coupling reactions and as a building block for heterocyclic frameworks.

2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one structure

2228746-77-6 structure

Product Name:2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one

CAS No:2228746-77-6

MF:C₉H₈F₃NO₂

MW:219.160532951355

CID:6212783

PubChem ID:165836851

Update Time:2025-06-11

2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one
- 2228746-77-6
- EN300-1951956
- Inchi： 1S/C9H8F3NO2/c1-5-3-6(4-7(13-5)15-2)8(14)9(10,11)12/h3-4H,1-2H3
- InChI Key： QXUVTOBUZJUQKD-UHFFFAOYSA-N
- SMILES： FC(C(C1C=C(N=C(C)C=1)OC)=O)(F)F

Computed Properties

Exact Mass: 219.05071298g/mol
Monoisotopic Mass: 219.05071298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 39.2Å²

2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1951956-0.05g	2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one	2228746-77-6	0.05g	$1091.0	2023-09-17
Enamine	EN300-1951956-0.1g	2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one	2228746-77-6	0.1g	$1144.0	2023-09-17
Enamine	EN300-1951956-0.25g	2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one	2228746-77-6	0.25g	$1196.0	2023-09-17
Enamine	EN300-1951956-0.5g	2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one	2228746-77-6	0.5g	$1247.0	2023-09-17
Enamine	EN300-1951956-1.0g	2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one	2228746-77-6	1g	$1299.0	2023-05-31
Enamine	EN300-1951956-2.5g	2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one	2228746-77-6	2.5g	$2548.0	2023-09-17
Enamine	EN300-1951956-5.0g	2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one	2228746-77-6	5g	$3770.0	2023-05-31
Enamine	EN300-1951956-10.0g	2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one	2228746-77-6	10g	$5590.0	2023-05-31
Enamine	EN300-1951956-1g	2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one	2228746-77-6	1g	$1299.0	2023-09-17
Enamine	EN300-1951956-5g	2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one	2228746-77-6	5g	$3770.0	2023-09-17

2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one Related Literature

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Additional information on 2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one

Recent Advances in the Study of 2,2,2-Trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one (CAS: 2228746-77-6)

The compound 2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one (CAS: 2228746-77-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and methoxy-substituted pyridine moieties, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural elucidation, and potential biological activities, providing valuable insights into its utility in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for 2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, scalable method for its synthesis via a palladium-catalyzed cross-coupling reaction, achieving a yield of over 85%. This advancement addresses previous challenges related to low yields and complex purification processes, paving the way for larger-scale production and further exploration of its applications.

In addition to synthetic improvements, recent investigations have explored the biological potential of this compound. Preliminary in vitro studies suggest that it may act as a modulator of specific kinase pathways, with notable activity against certain cancer cell lines. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one exhibited selective inhibition of protein kinases involved in tumor proliferation, highlighting its potential as a scaffold for anticancer drug development.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with target proteins. These simulations, coupled with experimental data, suggest that the trifluoromethyl group plays a critical role in enhancing binding affinity and metabolic stability, making it a valuable functional group in drug design. Researchers are now exploring the incorporation of this moiety into other pharmacologically active molecules to improve their efficacy and pharmacokinetic profiles.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Ongoing research aims to address these gaps through advanced structural-activity relationship (SAR) studies and in vivo evaluations. The continued exploration of 2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-one and its derivatives holds great promise for the development of novel therapeutics and the advancement of chemical biology.